Cas no 34635-42-2 (3,17-Di-O-acetyl Androsta-5,14,16-triene-3b,17-diol)

• Product Name: 3,17-Di-O-acetyl Androsta-5,14,16-triene-3b,17-diol
• CAS No: 34635-42-2
• MF: C₂₃H₃₀O₄
• MW: 370.481907367706
• CID: 825613
• Update Time: 2026-04-29

3,17-Di-O-acetyl Androsta-5,14,16-triene-3b,17-diol Chemical and Physical Properties

Names and Identifiers

• 3,17-Di-O-acetyl Androsta-5,14,16-triene-3β,17-diol
• [(3R,8R,9S,10R,13S)-17-acetyloxy-10,13-dimethyl-2,3,4,7,8,9,11,12-octahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• 3,17-DI-O-ACETYL ANDROSTA-5,14,16-TRIENE-3Β,17-DIOL,YELLOW SOLID
• 3,17-Di-O-acetyl Androsta-5,14,16-triene-3b,17-diol

Additional information on 3,17-Di-O-acetyl Androsta-5,14,16-triene-3b,17-diol

3,17-Di-O-acetyl Androsta-5,14,16-triene-3β,17-diol (CAS No. 34635-42-2): An Overview of Its Structure, Synthesis, and Biological Activity

3,17-Di-O-acetyl Androsta-5,14,16-triene-3β,17-diol (CAS No. 34635-42-2) is a steroidal compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structure and potential biological activities. This compound is a derivative of androstadiene, a class of steroids that are known for their diverse biological roles and therapeutic applications.

The chemical structure of 3,17-Di-O-acetyl Androsta-5,14,16-triene-3β,17-diol is characterized by a 19-carbon backbone with three double bonds at positions 5, 14, and 16. The presence of these double bonds imparts significant rigidity to the molecule, which can influence its interactions with biological targets. Additionally, the acetyl groups at the 3β and 17 positions are key functional groups that can be modified to explore different pharmacological properties.

The synthesis of 3,17-Di-O-acetyl Androsta-5,14,16-triene-3β,17-diol has been a subject of extensive research. One common approach involves the starting material androstadiene or its derivatives. The acetylation reactions at the hydroxyl groups are typically carried out using acetic anhydride in the presence of a catalyst such as pyridine. The resulting compound is then purified using techniques such as column chromatography to ensure high purity for further studies.

In recent years, there has been growing interest in the biological activities of 3,17-Di-O-acetyl Androsta-5,14,16-triene-3β,17-diol. Studies have shown that this compound exhibits anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest potential applications in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Beyond its anti-inflammatory effects, 3,17-Di-O-acetyl Androsta-5,14,16-triene-3β,17-diol has also been investigated for its potential anticancer properties. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase cascades. These findings have opened up new avenues for exploring its use in cancer therapy.

The pharmacokinetic properties of 3,17-Di-O-acetyl Androsta-5,14,16-triene-3β,17-diol have also been studied to understand its bioavailability and metabolism. In vitro studies have shown that the compound is metabolized primarily by cytochrome P450 enzymes in the liver. The metabolic stability and clearance rate are important factors to consider when developing this compound for clinical use.

To further validate the therapeutic potential of 3,17-Di-O-acetyl Androsta-5,14,16-triene-3β,17-diol, preclinical studies have been conducted in animal models. These studies have provided valuable insights into its efficacy and safety profile. For example, in a mouse model of colitis induced by dextran sulfate sodium (DSS), treatment with this compound significantly reduced inflammation and improved overall health outcomes.

In conclusion, 3,17-Di-O-acetyl Androsta-5,14,16-triene-3β,17-diol (CAS No. 34635-42-2) is a promising steroidal compound with diverse biological activities. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in various therapeutic areas. Ongoing studies continue to explore its mechanisms of action and potential clinical applications.